Cas no 2034290-45-2 (2-((3-((1-Cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)benzonitrile)

• Product Name: 2-((3-((1-Cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)benzonitrile
• CAS No: 2034290-45-2
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 5551034
• PubChem ID: 91814936
• Update Time: 2025-05-20

2-((3-((1-Cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((3-((1-cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)benzonitrile
• 2034290-45-2
• 2-[3-(1-cyclopropyl-2-methyl-6-oxopyridin-4-yl)oxyazetidin-1-yl]sulfonylbenzonitrile
• AKOS026689172
• 2-({3-[(1-cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy]azetidin-1-yl}sulfonyl)benzonitrile
• F6473-8982
• 2-((3-((1-Cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)benzonitrile

• Inchi： 1S/C19H19N3O4S/c1-13-8-16(9-19(23)22(13)15-6-7-15)26-17-11-21(12-17)27(24,25)18-5-3-2-4-14(18)10-20/h2-5,8-9,15,17H,6-7,11-12H2,1H3
• InChI Key： FCXJFVVSBHDSQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C#N)(N1CC(C1)OC1=CC(N(C(C)=C1)C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.1Ų

Additional information on 2-((3-((1-Cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)benzonitrile

Introduction to 2-((3-((1-Cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)benzonitrile (CAS No. 2034290-45-2)

2-((3-((1-Cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)benzonitrile, identified by its CAS number 2034290-45-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential bioactivity, making it a subject of extensive research in medicinal chemistry. The structural complexity of 2-((3-((1-Cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)sulfonyl)benzonitrile arises from its multifaceted functional groups, which include a sulfonyl group, an azetidine ring, and a nitrile moiety. These structural features contribute to its unique chemical properties and biological interactions.

The sulfonyl group in the molecule is known for its ability to enhance binding affinity and selectivity in drug design. This functional group is often incorporated into pharmacophores to improve the pharmacokinetic properties of drug candidates. In the context of 2-(3-(1-Cyclopropyl)-6-methyl)-2-oxy]-1H-pyridine, the sulfonyl moiety is linked to a benzonitrile backbone, which further influences its reactivity and solubility characteristics. The presence of the benzonitrile group suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy.

The azetidine ring is another key structural element in this compound. Azetidine derivatives have been widely studied due to their potential applications in medicinal chemistry. The azetidine scaffold can mimic natural amino acid structures, allowing for interactions with biological systems. In CAS No. 2034290, the azetidine ring is connected to an oxygen atom that bridges another part of the molecule, creating a complex network of functional groups that could influence its biological activity.

The cyclopropyl and methyl substituents on the pyridine ring contribute to the steric and electronic properties of the molecule. These substituents can affect the molecule's solubility, metabolic stability, and binding affinity. The cyclopropyl group, in particular, is known for its ability to induce conformational constraints in molecules, which can be beneficial for designing drugs with improved binding specificity.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like CAS No. 2034290 with greater accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with biological targets such as kinases and proteases. These studies have revealed that the sulfonyl and nitrile groups are critical for binding to specific residues on these targets, suggesting potential therapeutic applications.

Moreover, the synthesis of derivatives of CAS No. 2034290 has been explored as a means to optimize its pharmacological properties. By modifying the substituents on the pyridine ring or introducing additional functional groups, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Such modifications are essential for developing drug candidates that meet stringent regulatory requirements.

In clinical research, compounds similar to CAS No. 2034290 have been investigated for their potential in treating various diseases. For instance, sulfonyl-containing molecules have shown promise in managing inflammatory conditions by inhibiting key enzymes involved in inflammation pathways. The structural features of this compound make it a promising candidate for further exploration in therapeutic applications.

The development of novel synthetic methodologies has also been a focus area for researchers working with CAS No. 2034290. Efficient synthetic routes not only reduce production costs but also enable the rapid generation of libraries of compounds for high-throughput screening. Advances in green chemistry have further facilitated the synthesis of these molecules using environmentally benign reagents and processes.

Future research directions may involve exploring the role of CAS No. 2034290 in drug repurposing initiatives. By re-examining existing compounds like this one for new therapeutic uses, researchers can uncover untapped potential without investing heavily in new drug development programs. This approach aligns with global efforts to optimize healthcare resource allocation while maintaining innovation.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds like CAS No. 2034290 are studied and developed. AI algorithms can analyze vast datasets rapidly, identifying promising candidates based on structural features alone before experimental validation becomes necessary. This synergy between computational methods and traditional wet chemistry has accelerated progress significantly.

In conclusion,CAS No 2034290 (2-(3-(1-Cyclopropyl)-6-methyl)-2-oxy]-1H-pyridine) represents an intriguing molecule with significant potential across multiple domains including medicinal chemistry research, drug development,and synthetic organic chemistry Its unique structural composition,functional groups,and demonstrated bioactivity make it a valuable subject for further investigation The ongoing exploration into derivatives,synthetic methodologies,and computational modeling underscores its importance as both an academic study case and a practical tool toward advancing therapeutic solutions